Cas no 937653-39-9 (3-(2-Ethoxyphenyl)-1-propanamine)

• Product Name: 3-(2-Ethoxyphenyl)-1-propanamine
• CAS No: 937653-39-9
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• MDL: MFCD09034632
• CID: 1087008
• PubChem ID: 17608824
• Update Time: 2025-05-24

3-(2-Ethoxyphenyl)-1-propanamine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Ethoxyphenyl)propan-1-amine
• [3-(2-Ethoxyphenyl)propyl]amine
• EN300-1868596
• AKOS000345217
• CS-0299493
• 3-(2-ethoxyphenyl)-1-propanamine
• 937653-39-9
• SCHEMBL9038190
• MFCD09034632
• DTXSID60589846
• (2-ETHOXYBENZYL)ETHYLAMINE
• LS-09239
• STK825979
• ALBB-027055
• 3-(2-Ethoxyphenyl)-1-propanamine

• MDL： MFCD09034632
• Inchi： 1S/C11H17NO/c1-2-13-11-8-4-3-6-10(11)7-5-9-12/h3-4,6,8H,2,5,7,9,12H2,1H3
• InChI Key： ITVNSLFHPCLQQF-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1CCCN

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 272.0±23.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(2-Ethoxyphenyl)-1-propanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(2-Ethoxyphenyl)-1-propanamine

Comprehensive Overview of 3-(2-Ethoxyphenyl)-1-propanamine (CAS No. 937653-39-9): Properties, Applications, and Research Insights

3-(2-Ethoxyphenyl)-1-propanamine (CAS No. 937653-39-9) is an organic compound with a molecular formula of C11H17NO. This amine derivative features a phenyl ring substituted with an ethoxy group at the ortho position, linked to a propylamine chain. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical research. The compound's physicochemical properties, including its solubility in organic solvents and melting point range, have been extensively studied for industrial applications.

Recent trends in drug discovery highlight the growing interest in arylalkylamine derivatives like 3-(2-Ethoxyphenyl)-1-propanamine. Researchers are investigating its potential as a building block for central nervous system (CNS) therapeutics, particularly due to its structural similarity to bioactive molecules targeting neurotransmitter receptors. The compound's synthetic versatility allows modifications at both the amine and ethoxy groups, enabling the development of novel analogs with optimized pharmacokinetic profiles.

In material science, 937653-39-9 has shown promise as a precursor for functionalized polymers. Its aromatic ring system contributes to thermal stability, while the amine group facilitates cross-linking reactions. This dual functionality addresses current market demands for high-performance materials in electronics and coatings industries. Environmental considerations have also driven research into green synthesis methods for this compound, with recent publications describing catalyst-free reactions and energy-efficient purification techniques.

The analytical characterization of 3-(2-Ethoxyphenyl)-1-propanamine typically involves HPLC-MS and NMR spectroscopy, with particular attention to the ortho-substitution effects on spectral patterns. Quality control protocols emphasize the detection of process-related impurities, especially those arising from ethoxy group migration during synthesis. These analytical challenges reflect broader industry concerns about compound purity standards in fine chemical production.

Emerging applications in flavor and fragrance chemistry have expanded the commercial relevance of CAS 937653-39-9. The compound's odor profile, characterized by subtle phenolic notes with amine undertones, has inspired investigations into synthetic aroma molecules. This aligns with consumer preferences for sustainable scent technologies that reduce reliance on natural extracts. Patent literature reveals innovative uses in controlled-release formulations, leveraging the amine group's pH-dependent properties.

From a regulatory perspective, 3-(2-Ethoxyphenyl)-1-propanamine falls under general chemical safety guidelines. Manufacturers provide SDS documentation detailing proper handling procedures, though it doesn't appear on major restricted substances lists. The compound's environmental fate has been evaluated through standard biodegradation studies, showing moderate persistence under aerobic conditions. These ecotoxicological assessments respond to growing industry emphasis on green chemistry principles.

The global market for fine chemical intermediates like 937653-39-9 continues to grow, driven by pharmaceutical outsourcing and custom synthesis demand. Supply chain analyses indicate stable production capacity among major chemical suppliers, with quality variations between GMP-grade and standard material. Pricing trends reflect the compound's niche status, with costs influenced by raw material availability and specialty synthesis requirements.

Future research directions for 3-(2-Ethoxyphenyl)-1-propanamine may explore its chiral derivatives, given increasing interest in enantioselective synthesis. Computational chemistry studies could elucidate its molecular interactions with biological targets, supporting rational drug design. The compound's potential in catalysis and coordination chemistry remains underexplored, representing opportunities for academic-industrial collaborations in applied chemical research.